3-cyano-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 3-cyano-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C19H19N3O3/c20-11-15-2-1-3-16(10-15)18(23)21-12-14-4-7-22(8-5-14)19(24)17-6-9-25-13-17/h1-3,6,9-10,13-14H,4-5,7-8,12H2,(H,21,23)
• InChI Key: FUFRLXMUUMAJHS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC=CC(=C2)C#N)C(=O)C3=COC=C3
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

3-cyano-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)benzamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It is a small molecule that belongs to the class of benzamide derivatives and has shown promising results in various scientific research studies.

Scientific Research Applications

Imaging Neuroinflammation

One notable application is in the development of PET (Positron Emission Tomography) imaging agents targeting CSF1R (Colony Stimulating Factor 1 Receptor), which is primarily expressed in microglia within the brain. A derivative, [11C]CPPC, has been utilized as a PET radiotracer for imaging reactive microglia, disease-associated microglia, and their contribution to neuroinflammation in vivo. This advancement is crucial for understanding and treating a variety of neuropsychiatric disorders, including Alzheimer's disease and Parkinson's disease, by providing a noninvasive tool for imaging and studying the immune environment in central nervous system malignancies (Horti et al., 2019).

Chemical Synthesis and Sensing Applications

Another research direction includes the synthesis of benzamide derivatives for sensing applications. For instance, N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives have been synthesized and shown to act as colorimetric sensors for fluoride anions, demonstrating significant potential for environmental monitoring and diagnostics. This is attributed to a deprotonation-enhanced intramolecular charge transfer mechanism, allowing for naked-eye detection of fluoride anions in solution (Younes et al., 2020).

Synthetic Methodologies

Research also extends to the development of novel synthetic methodologies utilizing cyano and furan functionalities. For example, studies on the cyanation, chlorination, and nitration of furo[3,2-b]pyridine N-oxide have contributed to the versatile synthesis of cyano derivatives, which are essential intermediates in the preparation of various pharmacologically active compounds. These methodologies enable the conversion of cyano groups into carboxamide, carboxylic acid, and other derivatives, showcasing the compound's utility in organic synthesis (Shiotani & Taniguchi, 1996).